

ML390-Induced Differentiation in Leukemia Cells: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: ML390

Cat. No.: B1191700

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood, which interfere with normal blood cell production. A key feature of AML is a blockade in the differentiation of myeloid progenitor cells, leading to an accumulation of immature blasts. Overcoming this differentiation arrest is a promising therapeutic strategy. **ML390** is a small molecule that has been identified as a potent inducer of myeloid differentiation in AML cells. This technical guide provides an in-depth overview of the mechanism of action of **ML390**, its effects on leukemia cells, and the experimental protocols used to characterize its activity.

Core Mechanism of Action: Inhibition of Dihydroorotate Dehydrogenase (DHODH)

ML390 was discovered through a high-throughput phenotypic screen designed to identify compounds capable of overcoming differentiation arrest in a murine model of AML driven by the overexpression of the HoxA9 transcription factor.^{[1][2][3][4][5]} Subsequent target identification studies revealed that **ML390** exerts its pro-differentiation effects by inhibiting dihydroorotate dehydrogenase (DHODH).^{[1][2][3][4][5]}

DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, catalyzing the conversion of dihydroorotate to orotate.^{[4][6]} This pathway is crucial for the synthesis of uridine and other pyrimidines necessary for DNA and RNA synthesis. Rapidly proliferating cells, such as leukemia cells, are highly dependent on the de novo pyrimidine synthesis pathway to meet their metabolic demands.^[4] By inhibiting DHODH, **ML390** depletes the intracellular pool of pyrimidines, which in turn triggers a cascade of events leading to cell cycle arrest and myeloid differentiation.^[6] The critical role of DHODH inhibition in the action of **ML390** is confirmed by the observation that the addition of exogenous uridine to the cell culture medium rescues the cells from the effects of **ML390**.^{[1][4]}

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of **ML390** in AML models.

Table 1: Cellular Activity of **ML390** in AML Cell Lines

Cell Line Model	Assay	Endpoint	Value	Reference
Murine ER-HoxA9	Differentiation	ED50	~2 µM	^[7]
Human U937	Differentiation	ED50	~2 µM	^[7]
Human THP1	Differentiation	ED50	~2 µM	^[7]


Table 2: Effect of **ML390** on Cellular Metabolites

Cell Line Model	Treatment	Metabolite	Change	Reference
Lys-GFP-ER-HoxA9	ML390 (48 hr)	Dihydroorotate (DHO)	>500-fold accumulation	^[7]
Lys-GFP-ER-HoxA9	ML390 (48 hr)	Uridine and downstream metabolites	Depletion	^[7]

Signaling Pathways and Experimental Workflows

ML390 Mechanism of Action

The following diagram illustrates the signaling pathway affected by **ML390**.




[Click to download full resolution via product page](#)

Caption: Mechanism of **ML390**-induced differentiation in leukemia cells.

Experimental Workflow for ML390 Characterization

The diagram below outlines the typical experimental workflow for identifying and characterizing compounds like **ML390**.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Dehydrogenase Assays - Hancock Lab [cmdr.ubc.ca]

- 2. d-nb.info [d-nb.info]
- 3. research.ed.ac.uk [research.ed.ac.uk]
- 4. Inhibition of Dihydroorotate Dehydrogenase Overcomes Differentiation Blockade in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. DHODH inhibition synergizes with DNA-demethylating agents in the treatment of myelodysplastic syndromes - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Identification of a dihydroorotate dehydrogenase inhibitor that inhibits cancer cell growth by proteomic profiling - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [ML390-Induced Differentiation in Leukemia Cells: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1191700#ml390-induced-differentiation-in-leukemia-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com